Cas no 684250-09-7 (2,4-Dichloro-6-ethynylaniline)

• Product Name: 2,4-Dichloro-6-ethynylaniline
• CAS No: 684250-09-7
• MF: C₈H₅Cl₂N
• MW: 186.037999868393
• CID: 1089880
• PubChem ID: 12148156
• Update Time: 2025-05-20

2,4-Dichloro-6-ethynylaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-ethynylaniline
• DTXSID30478571
• 2,4-DICHLORO-6-ETHYNYL-PHENYLAMINE
• 684250-09-7
• AKOS006239031
• Benzenamine, 2,4-dichloro-6-ethynyl-

• Inchi： 1S/C8H5Cl2N/c1-2-5-3-6(9)4-7(10)8(5)11/h1,3-4H,11H2
• InChI Key： GJUJVOATXYCQAD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#C)=C1N)Cl

Computed Properties

• Exact Mass: 184.9799046g/mol
• Monoisotopic Mass: 184.9799046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-Dichloro-6-ethynylaniline

Introduction to 2,4-Dichloro-6-ethynylaniline (CAS No. 684250-09-7) and Its Recent Applications in Chemical Biology

2,4-Dichloro-6-ethynylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 684250-09-7, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, characterized by its dichloro and ethynyl functional groups attached to an aniline backbone, has garnered considerable attention due to its versatile reactivity and potential applications in medicinal chemistry. The structural motifs of this molecule make it a valuable precursor for the synthesis of more complex heterocyclic compounds, which are widely explored for their biological activities.

The molecular framework of 2,4-Dichloro-6-ethynylaniline consists of a benzene ring substituted with two chlorine atoms at the 2- and 4-positions, and an ethynyl group at the 6-position, linked to an amino group. This arrangement imparts unique electronic and steric properties, enabling diverse chemical transformations. The presence of both electron-withdrawing chloro groups and an electron-donating amino group creates a balance that facilitates nucleophilic substitution reactions, while the terminal alkyne functionality allows for further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings.

In recent years, 2,4-Dichloro-6-ethynylaniline has been extensively studied for its role in the development of novel pharmaceutical agents. Its derivatives have shown promise in targeting various biological pathways, including enzyme inhibition and receptor binding. For instance, modifications of the ethynyl group have been utilized to introduce bioisosteric replacements in drug molecules, enhancing their pharmacokinetic properties. Additionally, the dichloro substitution pattern has been exploited to improve binding affinity in small-molecule inhibitors.

One notable area of research involving 2,4-Dichloro-6-ethynylaniline is in the synthesis of antiviral and anticancer agents. The compound’s ability to undergo sequential functionalization allows chemists to design molecules with specific scaffolds that can interact with biological targets. Recent studies have demonstrated its utility in generating kinase inhibitors, which are critical in cancer therapy. By leveraging palladium-catalyzed cross-coupling reactions, researchers have been able to introduce aryl or heteroaryl groups at the ethynyl position, creating potent inhibitors with improved selectivity and efficacy.

Another emerging application of 2,4-Dichloro-6-ethynylaniline is in the field of materials science. The compound’s conjugated system and functional groups make it a suitable candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its derivatives as building blocks for π-conjugated polymers, which exhibit excellent charge transport properties. These polymers are being investigated for use in flexible electronics and solar cells, highlighting the compound’s potential beyond pharmaceuticals.

The synthesis of 2,4-Dichloro-6-ethynylaniline itself is a topic of considerable interest. Traditional methods often involve chlorination and cyanation steps on aniline precursors, but recent advances have focused on more efficient and sustainable routes. For example, catalytic hydrogenation techniques have been employed to introduce the ethynyl group directly onto the aromatic ring under mild conditions. Such methodologies not only improve yield but also reduce waste generation, aligning with green chemistry principles.

Furthermore, computational studies have played a pivotal role in understanding the reactivity of 2,4-Dichloro-6-ethynylaniline. Molecular modeling has helped predict optimal reaction conditions and intermediates, enabling researchers to design synthetic pathways with greater precision. These computational approaches are particularly valuable when dealing with complex multi-step syntheses where experimental trials can be costly and time-consuming.

The future prospects of 2,4-Dichloro-6-ethynylaniline are vast and multifaceted. As our understanding of biological systems continues to evolve, new targets for drug development will emerge. The compound’s versatility makes it a cornerstone in medicinal chemistry pipelines, providing a scaffold for innovative drug discovery programs. Moreover, its applications in materials science suggest that its influence will extend beyond traditional chemical research into cutting-edge technological advancements.

In conclusion,2,4-Dichloro-6-ethynylaniline (CAS No. 684250-09-7) is a compound of immense importance in modern chemical biology. Its unique structural features enable diverse applications ranging from pharmaceuticals to advanced materials. With ongoing research efforts focusing on sustainable synthesis methods and novel derivatives,2,4-Dichloro-6-ethynylaniline is poised to remain at the forefront of scientific innovation for years to come.